Cas no 140468-99-1 (1H-1,2,4-Triazolo[4,3:1,5]pyrazolo[3,4-d]pyrimidine (9CI))

• Product Name: 1H-1,2,4-Triazolo[4,3:1,5]pyrazolo[3,4-d]pyrimidine (9CI)
• CAS No: 140468-99-1
• MF: C₆H₄N₆
• MW: 160.136158943176
• CID: 850809
• Update Time: 2022-07-26

1H-1,2,4-Triazolo[4,3:1,5]pyrazolo[3,4-d]pyrimidine (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazolo[4,3:1,5]pyrazolo[3,4-d]pyrimidine (9CI)

• Inchi： 1S/C6H4N6/c1-4-5(8-2-7-1)11-12-3-9-10-6(4)12/h1-3H,(H,7,8,11)
• InChI Key： HJNPHLYZLUHPNZ-UHFFFAOYSA-N
• SMILES： N12C([H])=NN=C1C1=C([H])N=C([H])N=C1N2[H]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing